Cas no 5677-84-9 (1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 5677-84-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1603080
• PubChem ID: 201234
• Update Time: 2025-04-21

1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4,5-trimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 3H-pyrazol-3-one, 1,2-dihydro-1,4,5-trimethyl-2-phenyl-
• 1,4,5-trimethyl-2-phenylpyrazol-3-one
• 3-Pyrazolin-5-one, 1-phenyl-2,3,4-trimethyl-
• 1-Phenyl-2,3,4-trimethyl-3-pyrazolin-5-one
• BRN 0171007
• 5677-84-9
• 1,4,5-Trimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• SCHEMBL2449608
• 3H-Pyrazol-3-one, 2,4-dihydro-1,4,5-trimethyl-2-phenyl-
• 5-24-01-00373 (Beilstein Handbook Reference)
• DTXSID10205322
• 1,4,5-trimethyl-2-phenyl-pyrazol-3-one
• QICABJKBSHCINA-UHFFFAOYSA-N
• 4-Methylantipyrine
• pyrazole, 2,3-dihydro-1,4,5-trimethyl-3-oxo-2-phenyl-

• Inchi： 1S/C12H14N2O/c1-9-10(2)13(3)14(12(9)15)11-7-5-4-6-8-11/h4-8H,1-3H3
• InChI Key： QICABJKBSHCINA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 292.5°C at 760 mmHg
• Flash Point: 117.3°C
• Refractive Index: 1.569
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles